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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B12373831 Get Quote

Technical Guide: Safety and Handling of
Methomyl-d3
This document provides an in-depth technical guide on the safety data and handling

precautions for Methomyl-d3, intended for researchers, scientists, and drug development

professionals. Methomyl-d3 is the deuterated form of Methomyl, a carbamate insecticide, and

is often used as an internal standard for quantification by GC- or LC-MS.[1] Due to the high

acute toxicity of the parent compound, stringent safety protocols must be followed.

Chemical and Physical Properties
Methomyl-d3 is a white, crystalline solid with a slight sulfurous odor.[2][3][4] It is stable under

normal conditions but decomposes in alkaline solutions and moist soils.[2][4]
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Property Value Source

Chemical Name
S-Methyl N-[(methyl-d3-

carbamoyl)oxy]thioacetamidate
[3]

CAS Number 1398109-07-3 [1][2][3]

Molecular Formula C₅H₇D₃N₂O₂S [1][2]

Molecular Weight 165.23 g/mol [5]

Physical State Solid, Crystalline [2][3]

Melting Point 78 - 79 °C [2][3]

Water Solubility 58 g/L (for Methomyl) [3]

Log P (octanol/water) 0.6 [3][5]

Odor Sulphurous [2]

Appearance
Colourless / White Crystalline

Solid
[2][3]

Hazard Identification and Classification
Methomyl-d3 is classified as highly toxic, particularly if ingested or inhaled.[2][3] It is also very

toxic to aquatic life with long-lasting effects.[2]
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral 2 H300 Fatal if swallowed.[2]

Acute Toxicity,

Inhalation
2 H330 Fatal if inhaled.[2][3]

STOT - Single

Exposure
3 H336

May cause

drowsiness or

dizziness.[2][6]

Aquatic Hazard, Acute 1 H400
Very toxic to aquatic

life.[2][6]

Aquatic Hazard,

Chronic
1 H410

Very toxic to aquatic

life with long lasting

effects.[2][6]

Signal Word:Danger[7]

Precautionary Statements (selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3]

P405: Store locked up.[8]
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Toxicological Data
The toxicological profile of Methomyl-d3 is considered comparable to that of Methomyl. It is a

potent cholinesterase inhibitor.[4][9] Acute exposure can lead to a cholinergic crisis, with

symptoms including headache, dizziness, nausea, vomiting, excessive salivation, tremors, and

pupil constriction.[2][9][10] Recovery from non-lethal exposures is typically rapid.[9]

Toxicity Test Species Route Value

LD₅₀ Rat Oral 17 - 45 mg/kg[9][11]

LD₅₀ Rat Dermal >2,000 mg/kg[1]

LD₅₀ Rabbit Dermal >2,000 mg/kg[9][12]

LC₅₀ (4-hour) Rat Inhalation 0.26 mg/L (aerosol)[9]

Carcinogenicity: There is no evidence from long-term studies in rodents to suggest

carcinogenic potential.[3][9][11]

Mutagenicity: Not classified as a germ cell mutagen.[7]

Irritation: Not classified as a skin or eye irritant.[7][12]

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of Methomyl-d3 requires a combination of engineering controls, administrative

procedures, and appropriate PPE to minimize exposure risk.

The logical workflow for handling highly toxic compounds involves a hierarchy of controls, from

eliminating the hazard to using personal protective equipment as the last line of defense.
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Planning & Assessment

Implementation

Operation & Response

Risk Assessment
(Identify Hazards)

Selection of Controls
(Hierarchy of Controls)

1. Engineering Controls
(Fume Hood, Ventilation)

2. Administrative Controls
(SOPs, Training, Restricted Access)

3. Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Respirator)

Safe Handling & Use

Emergency Procedures
(Spill, Exposure)

Waste Disposal
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Start: Animal Acclimatization
(≥ 5 days)

Overnight Fasting

Single Oral Gavage
(Step 1: 3 animals)

Intensive Observation
(First 4-6 hours)

Daily Observation
(14 days for clinical signs,

body weight, mortality)

Outcome Assessment
(Mortality/Survival)

Dose Adjustment
(Increase or Decrease Dose)

Further steps required

Gross Necropsy
(All animals at end of study)

No more steps needed

Dose New Group
(Step 2: 3 animals)

End: Data Analysis
& Classification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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